Cas no 879929-52-9 (1-(2-chlorophenyl)-3-(4-fluorophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione)

• Product Name: 1-(2-chlorophenyl)-3-(4-fluorophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione
• CAS No: 879929-52-9
• MF: C₁₇H₁₄ClFN₂O₃S
• MW: 380.821065425873
• CID: 5555693
• Update Time: 2025-10-31

1-(2-chlorophenyl)-3-(4-fluorophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione Chemical and Physical Properties

Names and Identifiers

• 1H-Thieno[3,4-d]imidazol-2(3H)-one, 1-(2-chlorophenyl)-3-(4-fluorophenyl)tetrahydro-, 5,5-dioxide
• 1-(2-chlorophenyl)-3-(4-fluorophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione

• Inchi： 1S/C17H14ClFN2O3S/c18-13-3-1-2-4-14(13)21-16-10-25(23,24)9-15(16)20(17(21)22)12-7-5-11(19)6-8-12/h1-8,15-16H,9-10H2
• InChI Key： NFFYZUDITKRBJP-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=C(F)C=C2)C2CS(=O)(=O)CC2N1C1=CC=CC=C1Cl

Experimental Properties

• Density: 1.507±0.06 g/cm3(Predicted)
• Boiling Point: 587.2±50.0 °C(Predicted)
• pka: -0.01±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Phenylimidazolidines

Additional information on 1-(2-chlorophenyl)-3-(4-fluorophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione

Introduction to Compound with CAS No. 879929-52-9 and Its Applications in Modern Pharmaceutical Research

The compound with the CAS number 879929-52-9 is a highly specialized molecule known as 1-(2-chlorophenyl)-3-(4-fluorophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione. This intricate structure has garnered significant attention in the field of pharmaceutical research due to its unique chemical properties and potential therapeutic applications. The compound belongs to a class of heterocyclic molecules that exhibit a blend of structural complexity and biological activity, making it a subject of intense study in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that can serve as lead candidates for drug discovery. The molecular framework of 1-(2-chlorophenyl)-3-(4-fluorophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione incorporates several key functional groups that contribute to its pharmacological profile. These include a thieno[3,4-d]imidazole core, which is known for its ability to interact with various biological targets, and substituents such as chloro and fluoro groups that enhance the compound's metabolic stability and binding affinity.

One of the most compelling aspects of this compound is its potential role in addressing complex diseases. Current research indicates that it may exhibit inhibitory activity against certain enzymes and receptors involved in pathways relevant to inflammation, cancer, and neurodegenerative disorders. For instance, studies have shown that derivatives of thieno[3,4-d]imidazole can modulate the activity of enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. The presence of both chloro and fluoro substituents in the molecule suggests enhanced binding interactions with these targets, potentially leading to more effective therapeutic outcomes.

The synthesis of 1-(2-chlorophenyl)-3-(4-fluorophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione involves a multi-step process that requires precise control over reaction conditions and reagent selection. The thieno[3,4-d]imidazole core is typically constructed through cyclization reactions involving appropriately substituted precursors. The introduction of the chloro and fluoro groups is achieved through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These synthetic strategies highlight the compound's complexity but also underscore its synthetic accessibility for further derivatization and optimization.

In terms of pharmacokinetic properties, the structural features of this compound suggest favorable solubility and bioavailability characteristics. The hexahydro portion of the molecule enhances lipophilicity while maintaining overall solubility in aqueous environments. This balance is crucial for drug development, as it ensures that the compound can be effectively absorbed and distributed throughout the body after administration. Additionally, the metabolic stability provided by the chloro and fluoro substituents helps to prolong the half-life of the drug in vivo, allowing for less frequent dosing and improved patient compliance.

Evaluation of 1-(2-chlorophenyl)-3-(4-fluorophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione in preclinical models has revealed promising results regarding its efficacy against various disease models. In vitro studies have demonstrated its ability to inhibit the growth of certain cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. Furthermore, animal studies have shown that it can attenuate inflammatory responses without significant side effects. These findings support its potential as a therapeutic agent for conditions such as rheumatoid arthritis and certain types of cancer.

The future development of this compound will likely involve further optimization to enhance its potency and selectivity. Medicinal chemists are exploring various strategies to modify its structure while maintaining or improving its biological activity. Techniques such as structure-activity relationship (SAR) studies will be employed to identify key pharmacophoric elements responsible for its interactions with biological targets. Additionally, computational methods like molecular docking will be used to predict how different derivatives might bind to their intended receptors.

The impact of this research extends beyond academic curiosity; it has significant implications for drug discovery pipelines in pharmaceutical companies worldwide. By providing a novel scaffold with demonstrated biological activity, compounds like 1-(2-chlorophenyl)-3-(4-fluorophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione offer valuable starting points for developing new treatments for unmet medical needs. As research progresses, collaborations between academia and industry will be essential to translate these findings into clinical applications that benefit patients globally.

In conclusion, 1-(2-chlorophenyl)-3-(4-fluorophenyl)-hexahydro-1H-5lambda6-thieno3..., with CAS number 879929-52-9 represents a significant advancement in pharmaceutical chemistry due to its complex structure and promising biological activities. Its development underscores the importance of innovative heterocyclic chemistry in addressing complex diseases through targeted molecular interactions. As research continues into this compound's potential applications, 1-(2-chlorophenyl)-3..., it is poised to make meaningful contributions to future therapeutic strategies across multiple disease areas.